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As of the current date, there is no scientific literature supporting the use of benzoquinonium
as a pharmacological tool in invertebrate neuroscience. Extensive searches of scholarly

databases and scientific publications have yielded no evidence of its application in studies

involving common invertebrate models such as insects (Drosophila melanogaster), mollusks

(Aplysia californica, Lymnaea stagnalis), or other invertebrate species.

Benzoquinonium chloride, known by the trade name Mytolon, is a synthetic neuromuscular

blocking agent.[1] Its pharmacological actions have been characterized in vertebrate

preparations, where it produces a curare-like paralysis of skeletal muscle.[1] This effect is

primarily due to its antagonist activity at nicotinic acetylcholine receptors (nAChRs) at the

neuromuscular junction.

While invertebrate nervous systems, particularly those of insects, are rich in nAChRs and are

the target of many pharmacological agents like neonicotinoid insecticides, there is no indication

that benzoquinonium has been adopted as a research tool in this field.[2][3] Researchers in

invertebrate neuroscience utilize a wide array of other neurotoxins and synthetic compounds to

probe the function of nAChRs and other neuronal targets.

Given the complete absence of data on the effects, effective concentrations, or experimental

protocols for benzoquinonium in any invertebrate species, it is not possible to provide the

requested detailed Application Notes and Protocols. The lack of information suggests that

benzoquinonium may be ineffective, lack specificity, or simply has not been investigated for its

potential use in invertebrate neuroscience research.
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Therefore, researchers, scientists, and drug development professionals seeking

pharmacological tools for invertebrate neuroscience should consider other well-documented

antagonists of nicotinic acetylcholine receptors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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